Cas no 142396-03-0 (1H-Indole-5-carboxylic acid)
1H-Indole-5-carboxylic acid structure
Product Name:1H-Indole-5-carboxylic acid
CAS No:142396-03-0
MF:C9H7NO2
MW:161.157382249832
CID:1025699
PubChem ID:74280
Update Time:2025-04-20
1H-Indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carboxylic acid
- Indole 5-carboxylic acid
- NS00025469
- SCHEMBL105928
- BCP27354
- InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
- DTXSID80168218
- 1670-81-1
- CS-D1057
- I-2340
- EINECS 216-799-6
- Q27455355
- F2158-1505
- 5-Carboxyindole;
- CHEBI:131778
- DB-291410
- SY004023
- Indole-5-carboxylic acid, 99%
- Indole-5-carboxylic aicd
- DB-031744
- A15286
- Z1118536235
- Indole-5-carboxylic acid, ~95% (TLC)
- STK503793
- I-2338
- SB10481
- BDBM50195791
- AB00443749-03
- EN300-69795
- 5-Carboxyindole
- NCGC00342345-01
- Indole-5-carboxylic acid
- 5-indole carboxylic acid
- CG-0516
- indol-5-carboxylic acid
- Indole-5-carboxylic acid, purum, >=98.0% (T)
- MFCD00005678
- 142396-03-0
- 1H-Indole-5-carboxylicacid
- 1H-Indole-5-carboxylic acid, radical ion(1+)
- STR02571
- AM20061193
- Indole-5-carboxylic acid, 98%
- 4ZV
- 5-indolecarboxylic acid
- AC-3143
- AKOS000265424
- CHEMBL2018158
- I0029
-
- Inchi: 1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
- InChI Key: IENZCGNHSIMFJE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=CN2)C=1)=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09000
- LogP: 1.86610
1H-Indole-5-carboxylic acid Security Information
- Hazard Category Code: R21/22;R36/37/38
- Safety Instruction: S26;S36/37/39
-
Hazardous Material Identification:
1H-Indole-5-carboxylic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
142396-03-0 (1H-Indole-5-carboxylic acid) Related Products
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- 332927-03-4(9-Acridinecarboxylic Acid Hydrate)
- 7250-53-5(Quinoline-5-carboxylic acid)
- 1670-81-1(1H-indole-5-carboxylic acid)
- 51035-17-7(9H-Carbazole-3-carboxylic acid)
- 2124-55-2(1H-indole-4-carboxylic acid)
- 5336-90-3(acridine-9-carboxylic acid)
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